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Compound of Interest

Compound Name: 17-Hydroxyoleic acid

Cat. No.: B1235182

Get Quote

Executive Summary
17-Hydroxyoleic acid (17-OH-OA) represents a unique class of "bifunctional" lipid monomers

derived from the hydrolysis of sophorolipids (microbial biosurfactants produced by Starmerella

bombicola). Unlike standard hydroxy fatty acids (like 12-hydroxystearic acid), 17-OH-OA

possesses two distinct chemical handles:

-1 Hydroxyl Group: Enables polycondensation into linear polyesters.

Cis-9 Double Bond: An internal unsaturation that remains intact during enzymatic

polymerization, allowing for post-polymerization functionalization (crosslinking, epoxidation,

or drug conjugation).

This guide details the protocol for isolating this monomer, polymerizing it via Green Chemistry

(enzymatic route), and functionalizing it for biomedical applications such as drug-eluting stents

and tissue scaffolds.

Monomer Isolation: From Sophorolipids to 17-OH-
OA
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The starting material is crude sophorolipid (SL), typically a mixture of lactonic and acidic forms.

The goal is to cleave the sophorose sugar head group without degrading the fatty acid tail.

Protocol A: Acidic Hydrolysis & Purification
Reagents:

Crude Sophorolipids (approx. 60% lactonic / 40% acidic)

Hydrochloric Acid (37% HCl) or Sulfuric Acid (H₂SO₄)

Diethyl Ether or Ethyl Acetate (Extraction solvent)

n-Hexane (for washing)

Anhydrous Sodium Sulfate (

)

Step-by-Step Workflow:

Hydrolysis: Dissolve 10 g of crude SL in 100 mL of 5 M HCl. Reflux the mixture at 100°C for

3–4 hours.

Mechanism:[1][2][3][4][5] The glycosidic bond between the hydroxyl group at C-17 and the

sugar moiety is acid-labile. The internal ester in lactonic SLs is also hydrolyzed.

Phase Separation: Cool the reaction mixture to room temperature. A brownish oily layer (the

fatty acids) will separate from the aqueous sugar solution.

Extraction: Extract the aqueous phase three times with 50 mL of diethyl ether. Combine

organic layers.

Washing: Wash the organic phase with brine (saturated NaCl) until neutral pH is achieved.

Drying: Dry over anhydrous

and evaporate the solvent under reduced pressure.
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Purification (Critical): The crude oil contains unreacted SLs and free fatty acids. Purify via

column chromatography (Silica gel 60) using a gradient of Hexane:Ethyl Acetate (90:10

60:40).

Target: 17-OH-OA typically elutes after standard oleic acid due to the polarity of the

hydroxyl group.

Polymerization Strategy: Enzymatic Synthesis
Traditional chemical polycondensation (using

or

) requires high temperatures (>150°C) which can cause isomerization of the cis double bond or
uncontrolled crosslinking. Enzymatic polymerization using Candida antarctica Lipase B (CALB)
is the preferred route for biomedical grades.

Protocol B: Lipase-Catalyzed Polycondensation
Reagents:

Monomer: Purified 17-Hydroxyoleic Acid

Catalyst: Novozym 435 (Immobilized CALB)

Solvent: Toluene (anhydrous) or Bulk (Solvent-free)

Molecular Sieves (4Å)

Experimental Setup:

Preparation: In a round-bottom flask, dissolve 17-OH-OA (5 g) in Toluene (10 mL). Add

Novozym 435 (10% w/w relative to monomer).

Water Removal: Add activated 4Å molecular sieves to the reaction or mount a Dean-Stark

trap.

Causality: Lipase-catalyzed esterification is an equilibrium reaction. Removing water shifts

the equilibrium toward polymer formation (Le Chatelier’s principle).
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Incubation: Stir at 60°C for 48–72 hours.

Note: Do not exceed 80°C to prevent enzyme denaturation.

Termination: Filter off the immobilized enzyme and molecular sieves.

Precipitation: Pour the filtrate into cold methanol (-20°C) to precipitate the polymer, Poly(17-

OH-OA).

Drying: Dry in a vacuum oven at 30°C for 24 hours.

Visualization: Enzymatic Mechanism
The following diagram illustrates the "Ping-Pong Bi-Bi" mechanism utilized by CALB to build the

polymer chain.
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Figure 1: Mechanism of Lipase-Catalyzed Polycondensation. The catalytic triad of CALB

activates the carboxylic acid, forming an intermediate that is subsequently attacked by the

hydroxyl group of another monomer.

Functionalization: Epoxidation for Crosslinking[6]
The internal double bond at C-9 allows this bioplastic to be "cured" into a thermoset or

hydrogel, unlike saturated polyesters like PCL or PLA.

Protocol C: In-Situ Epoxidation
Reagents:
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Poly(17-OH-OA)

Formic Acid (HCOOH)

Hydrogen Peroxide (30%

)

Solvent: Chloroform or Dichloromethane

Steps:

Dissolve Poly(17-OH-OA) in chloroform (10% w/v).

Add Formic Acid (0.5 molar equiv per double bond).

Dropwise add

(1.5 molar equiv per double bond) at 0°C.

Allow to react at room temperature for 12 hours.

Result: The double bonds are converted to oxirane (epoxide) rings.

Application: These epoxide rings can now be crosslinked using diamines (e.g.,

hexamethylenediamine) to form a shape-memory elastomer.

Characterization & Properties
For drug development applications, strict characterization of the polymer matrix is required.

Table 1: Typical Properties of Poly(17-OH-OA)
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Property Value / Range Method Relevance

Molecular Weight (

)
20,000 – 60,000 Da GPC (THF)

Determines

degradation time in

vivo.

Polydispersity (PDI) 1.5 – 2.0 GPC

Enzymatic route yields

narrower PDI than

chemical.

Melting Point (

)
65°C – 85°C DSC

Similar to PCL; body-

temperature stable.

Glass Transition (

)
-35°C to -45°C DSC

Rubbery/flexible at

room temperature.

Degradation Profile 6 – 12 Months Hydrolytic
Suitable for medium-

term drug release.

Visualization: Production & Application Workflow
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Biomedical Applications
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Figure 2: Complete workflow from fermentation product (sophorolipid) to biomedical end-use.
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Biomedical Application Note: Drug Elution
Context: Poly(17-OH-OA) is particularly effective for encapsulating hydrophobic drugs (e.g.,

Paclitaxel, Ibuprofen) due to its lipidic backbone.

Release Kinetics: Unlike PLGA (which degrades via bulk erosion often leading to an "acid

burst"), Poly(17-OH-OA) degrades via surface erosion due to its higher hydrophobicity. This

results in:

Zero-order release kinetics (linear release over time).

Reduced inflammation (no acidic micro-environment buildup).

Protocol for Drug Loading (Solvent Casting):

Dissolve 100 mg Poly(17-OH-OA) and 10 mg Drug in 2 mL Chloroform.

Cast onto a Teflon mold or spin-coat onto a stent strut.

Evaporate solvent slowly (24h) to prevent bubble formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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